Cas no 1803583-95-0 (2-amino-5-fluoro-N,N-dimethylbenzamide hydrochloride)

• Product Name: 2-amino-5-fluoro-N,N-dimethylbenzamide hydrochloride
• CAS No: 1803583-95-0
• MF: C₉H₁₂ClFN₂O
• MW: 218.655784606934
• CID: 4616233
• PubChem ID: 75414598
• Update Time: 2025-05-22

2-amino-5-fluoro-N,N-dimethylbenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-fluoro-N,N-dimethylbenzamide hydrochloride
• 2-amino-5-fluoro-N,N-dimethylbenzamide;hydrochloride

• Inchi： 1S/C9H11FN2O.ClH/c1-12(2)9(13)7-5-6(10)3-4-8(7)11;/h3-5H,11H2,1-2H3;1H
• InChI Key： WPDFIXCQNQIJGQ-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=C(C=1)C(N(C)C)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• Topological Polar Surface Area: 46.3

Additional information on 2-amino-5-fluoro-N,N-dimethylbenzamide hydrochloride

Comprehensive Overview of 2-amino-5-fluoro-N,N-dimethylbenzamide hydrochloride (CAS No. 1803583-95-0)

2-amino-5-fluoro-N,N-dimethylbenzamide hydrochloride (CAS No. 1803583-95-0) is a fluorinated benzamide derivative with significant potential in pharmaceutical and biochemical research. This compound features a unique molecular structure, combining an amino group, a fluoro substituent, and a dimethylbenzamide backbone, which makes it a versatile intermediate in drug discovery. Researchers are increasingly interested in this compound due to its potential applications in developing targeted therapies and small-molecule inhibitors.

The chemical properties of 2-amino-5-fluoro-N,N-dimethylbenzamide hydrochloride include a molecular weight of approximately 216.67 g/mol and a hydrochloride salt form that enhances its solubility in aqueous solutions. Its fluoro group contributes to its metabolic stability, a critical factor in drug design. The compound’s N,N-dimethyl substitution further influences its pharmacokinetic profile, making it a subject of interest in medicinal chemistry and ADME studies (Absorption, Distribution, Metabolism, and Excretion).

In recent years, the demand for fluorinated compounds like 2-amino-5-fluoro-N,N-dimethylbenzamide hydrochloride has surged, driven by their role in the development of next-generation pharmaceuticals. This compound is particularly relevant in the context of cancer research, where fluorinated molecules are often used to enhance drug efficacy and reduce side effects. Additionally, its potential applications in neurological disorders and inflammatory diseases have sparked interest among researchers.

The synthesis of 2-amino-5-fluoro-N,N-dimethylbenzamide hydrochloride typically involves multi-step organic reactions, including amination, fluorination, and amide formation. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and structural confirmation. These methods align with the growing emphasis on quality control in pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

From a market perspective, 2-amino-5-fluoro-N,N-dimethylbenzamide hydrochloride is gaining traction as a research chemical supplied by specialized manufacturers. Its applications in high-throughput screening and lead optimization make it a valuable asset for academic and industrial labs. The compound’s relevance is further highlighted by the increasing number of patents and publications exploring its derivatives, reflecting its potential in intellectual property development.

Environmental and safety considerations are also critical when handling 2-amino-5-fluoro-N,N-dimethylbenzamide hydrochloride. While it is not classified as a hazardous material, standard laboratory precautions, such as the use of personal protective equipment (PPE), are recommended. This aligns with the broader industry focus on sustainable chemistry and green synthesis, topics frequently discussed in scientific forums.

In conclusion, 2-amino-5-fluoro-N,N-dimethylbenzamide hydrochloride (CAS No. 1803583-95-0) represents a promising compound in modern drug discovery and chemical research. Its unique structural features, combined with its potential therapeutic applications, make it a subject of ongoing investigation. As the pharmaceutical industry continues to evolve, this compound is likely to play a pivotal role in the development of innovative treatments, addressing some of the most pressing health challenges of our time.